BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to Primisulfuron-
methyl

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Primisulfuron-methyl

Cat. No.: B166665

For Researchers, Scientists, and Drug Development Professionals

Chemical Identity

Primisulfuron-methyl is a selective post-emergence herbicide belonging to the sulfonylurea
chemical class. It is primarily used for the control of grassy and broad-leaved weeds in corn
and other crops.

Identifier Value

methyl 2-({[4,6-bis(difluoromethoxy)pyrimidin-2-

UPAC Name yllcarbamoyl}sulfamoyl)benzoate
CAS Number 86209-51-0

Molecular Formula C15H12F4AN407S

Molecular Weight 468.34 g/mol

Physicochemical and Toxicological Properties

Primisulfuron-methyl's efficacy and environmental fate are influenced by its physicochemical
properties. The following tables summarize key quantitative data.

Table 1: Physicochemical Properties
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Property Value Reference
Water Solubility 70 mg/L (at 20°C, pH 7) [1]
Soil Half-life (Field) 4 to 60 days (typical: 30 days) [2]
Vapor Pressure <7.5x 10722 mm Hg (at 20°C) [1]
pKa 5.1 [3]

Table 2: Toxicological Data

Test Species Result Reference
Acute Oral LD50 Rat >5050 mg/kg [2]
Acute Dermal LD50 Rat, Rabbit >2010 mg/kg [2]
4-hour Inhalation
Rat >4.8 mg/L [2]
LC50
96-hour LC50 )
) Oncorhynchus mykiss ~ >13 mg/L [2]
(Rainbow Trout)
96-hour LC50 (Bluegill _ _
) Lepomis macrochirus >48 mg/L [2]
Sunfish)
5-day Dietary LC50 ) o
) ) Colinus virginianus >2150 ppm [2]
(Bobwhite Quail)
5-day Dietary LC50
Anas platyrhynchos >2150 ppm [2]

(Mallard Duck)

Mode of Action: Inhibition of Acetolactate Synthase

Primisulfuron-methyl's herbicidal activity stems from its ability to inhibit the plant enzyme
acetolactate synthase (ALS), also known as acetohydroxyacid synthase (AHAS).[1][4] This
enzyme is crucial for the biosynthesis of the branched-chain amino acids valine, leucine, and
isoleucine.[1][5] By blocking ALS, primisulfuron-methyl halts the production of these essential
amino acids, which in turn inhibits protein synthesis and cell division, ultimately leading to plant
death.[4][6]
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Caption: Inhibition of Acetolactate Synthase by Primisulfuron-methyl.

Experimental Protocols

The following are detailed methodologies for the analysis of Primisulfuron-methyl in
environmental samples.

Analysis of Primisulfuron-methyl in Water by LC-MS/MS

This method is for the quantitative determination of primisulfuron-methyl and its degradation
products in groundwater.[7][8]

Materials and Reagents:

Primisulfuron-methyl analytical standard

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Acetic acid (analytical grade)

Ultrapure water
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e Polypropylene centrifuge tubes (50 mL)

e LC-MS/MS system

Procedure:

e Sample Preparation:
o Measure 20 mL of the water sample into a 50 mL polypropylene centrifuge tube.
o Acidify the sample with acetic acid to a final concentration of 0.1%.[8]

o Standard Preparation:
o Prepare a stock solution of primisulfuron-methyl in methanol.

o Create a series of calibration standards by diluting the stock solution with a mixture of
0.1% acetic acid in ultrapure water to achieve concentrations ranging from 0.01 ng/mL to 1
ng/mL.[8]

e LC-MS/MS Analysis:
o Inject the prepared samples and calibration standards directly onto the LC-MS/MS system.

o The system is tuned for the specific mass transitions of primisulfuron-methyl (e.g., Q1
m/z = 467.2 and product ion m/z = 225.8 for the primary transition).[8]

¢ Quantification:
o Construct a calibration curve from the responses of the standard solutions.

o Determine the concentration of primisulfuron-methyl in the samples by comparing their
responses to the calibration curve. The limit of quantitation (LOQ) for this method is

typically 0.05 pg/L (ppb).[7][8]
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Workflow for Primisulfuron-methyl Analysis in Water

Collect Water Sample (20 mL)

'

Acidify with 0.1% Acetic Acid

'

Direct Injection into LC-MS/MS

LC-MS/MS Analysis

(Specific lon Transitions)

Quantify using Calibration Curve

'
©

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166665?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Workflow for Primisulfuron-methyl Analysis in Soil

Soil Extraction
(Acetonitrile/Water/NH4OH)

'

Liquid-Liquid Partition
(Agueous Na2CO3 / Toluene)

'

Acidify Aqueous Phase

'

Liquid-Liquid Partition
(Agueous / Dichloromethane)

'

Evaporate & Reconstitute

Y
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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